5,19-Epoxy-25-methoxycucurbita-6,23-dien-3-ol

• IUPAC Name: (1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-16-ol
• InChI: InChI=1S/C31H50O3/c1-21(10-9-15-26(2,3)33-8)22-13-16-29(7)23-14-17-31-24(11-12-25(32)27(31,4)5)30(23,20-34-31)19-18-28(22,29)6/h9,14-15,17,21-25,32H,10-13,16,18-20H2,1-8H3/b15-9+/t21-,22-,23+,24+,25+,28-,29+,30+,31-/m1/s1
• InChI Key: VQRZZBXVRJGWRS-VHZLPNKGSA-N
• Canonical SMILES: CC(CC=CC(C)(C)OC)C1CCC2(C1(CCC34C2C=CC5(C3CCC(C5(C)C)O)OC4)C)C
• Isomeric SMILES: C[C@H](C/C=C/C(C)(C)OC)[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2C=C[C@]5([C@H]3CC[C@@H](C5(C)C)O)OC4)C)C
• Molecular Formula: C31H50O3
• Molecular Weight: 470.7 g/mol

Description

5,19-Epoxy-25-methoxycucurbita-6,23-dien-3-ol (EMCD) is a triterpene found in the seeds of Cucurbita maxima, commonly known as the pumpkin seed. It is a natural product with many potential applications, including as a drug for the treatment of various diseases and disorders. EMCD has been studied extensively by scientists in recent years, and its mechanism of action and biochemical and physiological effects have been elucidated.

Scientific Research Applications

• Inhibitory Activities Against Cholinesterases:

  • Compounds including 5,19-Epoxy-25-methoxycucurbita-6,23-dien-3-ol have shown inhibitory activities against enzymes like acetyl- and butyryl-cholinesterase, which are important for neurological functions (Kuanhut et al., 2014).

• Cytotoxic Activities:

  • This compound has exhibited cytotoxic activity against certain cell lines, suggesting potential applications in cancer research (Liao et al., 2012).

• Anti-Inflammatory Properties:

  • Research has identified anti-inflammatory activities by inhibiting nitric oxide production and showing cytotoxicity against various human tumor cell lines (Liaw et al., 2014).

• Structural Analysis:

  • Extensive spectroscopic analysis has been conducted to elucidate the structure of this compound, which aids in understanding its chemical properties and potential applications (Chen et al., 2017).

• Antifeeding Activity:

  • The compound has shown antifeeding activity against certain pests, indicating its potential use in agricultural pest management (Yalin et al., 2009).